Cas no 2229034-10-8 (1-(2-bromopyridin-3-yl)-N-methylcyclopropan-1-amine)

• Product Name: 1-(2-bromopyridin-3-yl)-N-methylcyclopropan-1-amine
• CAS No: 2229034-10-8
• MF: C₉H₁₁BrN₂
• MW: 227.101041078568
• CID: 5877798
• PubChem ID: 165798530
• Update Time: 2025-06-10

1-(2-bromopyridin-3-yl)-N-methylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2-bromopyridin-3-yl)-N-methylcyclopropan-1-amine
• EN300-1905889
• 2229034-10-8

• Inchi： 1S/C9H11BrN2/c1-11-9(4-5-9)7-3-2-6-12-8(7)10/h2-3,6,11H,4-5H2,1H3
• InChI Key： MAZJQVNWGLKHJQ-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=CN=1)C1(CC1)NC

Computed Properties

• Exact Mass: 226.01056g/mol
• Monoisotopic Mass: 226.01056g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 24.9Ų

Additional information on 1-(2-bromopyridin-3-yl)-N-methylcyclopropan-1-amine

Recent Advances in the Study of 1-(2-Bromopyridin-3-yl)-N-methylcyclopropan-1-amine (CAS: 2229034-10-8)

1-(2-Bromopyridin-3-yl)-N-methylcyclopropan-1-amine (CAS: 2229034-10-8) is a brominated pyridine derivative that has recently gained attention in the field of chemical biology and medicinal chemistry due to its potential as a versatile building block for drug discovery. This compound features a cyclopropane ring fused with a bromopyridine moiety, which offers unique reactivity and structural properties for the development of novel therapeutic agents. Recent studies have explored its applications in the synthesis of kinase inhibitors, GPCR modulators, and other biologically active molecules.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the utility of 1-(2-bromopyridin-3-yl)-N-methylcyclopropan-1-amine as a key intermediate in the synthesis of selective JAK2 inhibitors. The bromine atom at the 2-position of the pyridine ring was found to facilitate efficient cross-coupling reactions, enabling the rapid diversification of the scaffold. The resulting compounds exhibited potent inhibitory activity against JAK2, with IC50 values in the low nanomolar range, highlighting the potential of this scaffold for the treatment of myeloproliferative disorders.

Another significant advancement was reported in a 2024 ACS Chemical Biology paper, where the compound was utilized as a precursor for the development of covalent inhibitors targeting cysteine residues in oncogenic kinases. The cyclopropane ring was strategically employed to induce ring strain, enhancing the reactivity of the adjacent amine group for selective covalent modification. This approach led to the discovery of several potent and selective inhibitors with promising anti-cancer activity in preclinical models.

Recent structural-activity relationship (SAR) studies have further elucidated the importance of the N-methylcyclopropan-1-amine moiety in modulating the pharmacokinetic properties of derivatives. For instance, the cyclopropane ring was shown to improve metabolic stability and reduce off-target effects, making it an attractive feature for drug design. Additionally, the bromine atom has been leveraged for late-stage functionalization via palladium-catalyzed cross-coupling reactions, enabling the rapid generation of diverse analogs for biological evaluation.

Ongoing research is also exploring the application of 1-(2-bromopyridin-3-yl)-N-methylcyclopropan-1-amine in the development of positron emission tomography (PET) tracers. The bromine atom can be replaced with fluorine-18, a radioactive isotope, allowing for the non-invasive imaging of target engagement in vivo. Preliminary results suggest that these tracers could be valuable tools for studying drug distribution and target occupancy in the central nervous system.

In conclusion, 1-(2-bromopyridin-3-yl)-N-methylcyclopropan-1-amine (CAS: 2229034-10-8) represents a promising scaffold for medicinal chemistry applications, with recent studies highlighting its versatility in drug discovery. Its unique structural features, combined with its reactivity, make it a valuable building block for the development of novel therapeutics and imaging agents. Future research is expected to further expand its utility in targeting challenging biological pathways and addressing unmet medical needs.